Cas no 95510-44-4 (7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene)
95510-44-4 structure
Product Name:7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene
CAS No:95510-44-4
MF:C9H17N3
MW:167.251381635666
CID:860851
Update Time:2023-08-03
7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene Chemical and Physical Properties
Names and Identifiers
-
- 7-ethyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (etbd)
- 1-ethyl-2,3,4,6,7,8-hexahydropyrimido[1,2-a]pyrimidine
- 7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene
- ETBD
- N-ethyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene
- 7-Ethyl-1,5,7-triazabicyclo[4.4.0]deca-5-ene
-
- Inchi: 1S/C9H17N3/c1-2-11-7-4-8-12-6-3-5-10-9(11)12/h2-8H2,1H3
- InChI Key: AAPJUEKLMYSSCH-UHFFFAOYSA-N
- SMILES: N12CCCN=C1N(CC)CCC2
Computed Properties
- Exact Mass: 167.142248
- Monoisotopic Mass: 167.142248
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.8
Experimental Properties
- Density: 1.14
- Boiling Point: 312.2°C at 760 mmHg
- Flash Point: 142.6°C
- Refractive Index: 1.597
7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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